Cas no 3482-37-9 (N-Deacetyl Colchiceine)

• Product Name: N-Deacetyl Colchiceine
• CAS No: 3482-37-9
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 307781
• PubChem ID: 453131
• Update Time: 2025-08-05

N-Deacetyl Colchiceine Chemical and Physical Properties

Names and Identifiers

• Benzo[a]heptalen-9(5H)-one,7-amino-6,7-dihydro-10-hydroxy-1,2,3-trimethoxy-, (7S)-
• N-Deacetyl Colchiceine
• TRIMETHYLCOLCHICINIC ACID
• Benzo(a)heptalen-9(5H)-one, 7-amino-6,7-dihydro-10-hydroxy-1,2,3-trimethoxy-, (S)-
• 333BVY614O
• Desacetylcholchiceine
• BPBio1_000440
• HMS2096D22
• NSC 36796
• BENZO(A)HEPTALEN-9(5H)-ONE, 7-AMINO-6,7-DIHYDRO-10-HYDROXY-1,2,3-TRIMETHOXY-, (7S)-
• Desacetylcolchiceine
• NSC-36796
• SKF 284
• NCGC00179572-01
• NS00050163
• 3482-37-9
• Colchicinic acid, trimethyl-
• Colchiceine, N-deacetyl- (VAN)
• SMR000112547
• Desacetylcolchiceine; N-Deacetylcolchiceine; NSC 36796
• cid_453131
• EINECS 222-464-5
• Deacetylcholchiceine
• BSPBio_000400
• Benzo[a]heptalen-9(5H)-one, 7-amino-6,7-dihydro-10-hydroxy -1,2,3-trimethoxy-, (7S)-
• Q27256218
• HMS2268E20
• 4-14-00-00937 (Beilstein Handbook Reference)
• MLS002153887
• AB00513865
• (S)-7-Amino-6,7-dihydro-10-hydroxy-1,2,3-trimethoxybenzo(a)heptalen-9(5H)-one
• AKOS037623125
• BRN 3008992
• (7S)-7-amino-10-hydroxy-1,2,3-trimethoxy-6,7-dihydro-5H-benzo[a]heptalen-9-one
• (7S)-7-azanyl-1,2,3-trimethoxy-10-oxidanyl-6,7-dihydro-5H-benzo[a]heptalen-9-one
• UNII-333BVY614O
• DTXSID701031742
• BRD-K84300594-001-02-6
• BDBM79208
• NSC36796
• (7S)-7-Amino-6,7-dihydro-10-hydroxy-1,2,3-trimethoxy-benzo[a]heptalen-9(5H)-one
• COLCHICINIC ACID, O,O',O''-TRIMETHYL-
• N-Deacetylcolchiceine
• Colchiceine, N-deacetyl-
• CHEMBL517186
• AKOS015969698
• Prestwick3_000580

• Inchi： 1S/C19H21NO5/c1-23-16-8-10-4-6-13(20)12-9-15(22)14(21)7-5-11(12)17(10)19(25-3)18(16)24-2/h5,7-9,13H,4,6,20H2,1-3H3,(H,21,22)/t13-/m0/s1
• InChI Key： IRVWPZRYDQROLU-ZDUSSCGKSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)N)=O)O)OC)OC

Computed Properties

• Exact Mass: 343.14200
• Monoisotopic Mass: 343.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.2726 (rough estimate)
• Melting Point: >230°C (dec.)
• Boiling Point: 478.65°C (rough estimate)
• Flash Point: 334.2±31.5 °C
• Refractive Index: 1.5000 (estimate)
• PSA: 91.01000
• LogP: 3.09150
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

N-Deacetyl Colchiceine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• RTECS：GH0960000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones